Cas no 1261855-88-2 (1h-Pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl]-)

• Product Name: 1h-Pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl]-
• CAS No: 1261855-88-2
• MF: C₁₄H₉F₃N₂O
• MW: 278.229273557663
• CID: 4987136
• Update Time: 2025-07-27

1h-Pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1h-pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl]-
• 6-(2-(Trifluoromethoxy)phenyl)-1H-pyrrolo[3,2-b]pyridine
• 1h-Pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C14H9F3N2O/c15-14(16,17)20-13-4-2-1-3-10(13)9-7-12-11(19-8-9)5-6-18-12/h1-8,18H
• InChI Key： IXNSCWSDJZGGHY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1=CN=C2C=CNC2=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 3.9
• Topological Polar Surface Area: 37.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1h-Pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl]-

Introduction to 1H-Pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl] (CAS No. 1261855-88-2)

1H-Pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl], identified by its CAS number 1261855-88-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural motif of 1H-Pyrrolo[3,2-b]pyridine features a fused ring system consisting of a pyrrole ring and a pyridine ring, which provides a unique scaffold for modulating biological targets. The presence of a trifluoromethoxy phenyl substituent at the 6-position further enhances its pharmacological profile by introducing both lipophilicity and electronic properties that can influence binding affinity and metabolic stability.

The synthesis and characterization of 1H-Pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl] have been extensively studied due to its potential as a lead compound in the development of novel therapeutic agents. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, allowing for rapid exploration of its pharmacological properties. The trifluoromethoxy group is particularly noteworthy, as it is a common pharmacophore in drug design due to its ability to enhance binding interactions with biological targets while also improving pharmacokinetic profiles.

In the realm of medicinal chemistry, 1H-Pyrrolo[3,2-b]pyridine derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The fused ring system of this compound interacts with multiple biological pathways, making it a versatile scaffold for drug discovery. Specifically, studies have demonstrated that derivatives of 1H-Pyrrolo[3,2-b]pyridine can modulate enzymes and receptors involved in disease pathways. For instance, research has indicated that certain analogs exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression.

The introduction of the trifluoromethoxy phenyl moiety at the 6-position of the pyrrolopyridine core has been strategically designed to optimize binding interactions with target proteins. This substitution not only enhances the compound's solubility and bioavailability but also imparts favorable electronic properties that improve receptor affinity. The trifluoromethoxy group is particularly effective in stabilizing carboxylic acid residues in proteins through hydrogen bonding interactions, which can be crucial for achieving high binding affinity.

Recent computational studies have further elucidated the binding mode of 1H-Pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl] to its target proteins. Molecular docking simulations have revealed that this compound interacts with key residues in the active site of enzymes such as Janus kinases (JAKs) and tyrosine kinases. These interactions are mediated by both hydrophobic and polar contacts, with the trifluoromethoxy phenyl group playing a critical role in anchoring the compound within the binding pocket. Such insights have guided the design of more potent derivatives with improved pharmacological profiles.

Experimental validation of these computational findings has been conducted through enzyme inhibition assays and X-ray crystallography studies. In vitro experiments have demonstrated that 1H-Pyrrolo[3,2-b]pyridine derivatives exhibit significant inhibitory activity against JAK2 and other kinases relevant to inflammatory diseases. Crystallographic analysis has provided high-resolution structures of these complexes, confirming the proposed binding interactions and highlighting key residues involved in drug-receptor recognition.

The potential therapeutic applications of 1H-Pyrrolo[3,2-b]pyridine derivatives extend beyond oncology to include treatments for autoimmune disorders and neurodegenerative diseases. For example, studies have shown that certain analogs can modulate inflammatory pathways by inhibiting cytokine production and reducing pro-inflammatory cytokine levels. Additionally, preclinical studies suggest that these compounds may have neuroprotective effects by interacting with receptors involved in synaptic plasticity and neuronal survival.

The development of novel synthetic routes for 1H-Pyrrolo[3,2-b]pyridine,6-[2-(trifluoromethoxy)phenyl] has been a focus of recent research efforts. Transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing the complex fused ring system efficiently. These methods allow for modular assembly of the pyrrolopyridine core while enabling easy introduction of various substituents at predefined positions. Such advances have streamlined the synthesis process and facilitated rapid exploration of structural analogs.

Future directions in the study of 1H-Pyrrolo[3,2-b]pyridine derivatives include optimizing their pharmacokinetic properties through structure-activity relationship (SAR) studies. By systematically modifying substituents on the pyrrole and phenyl rings, researchers aim to enhance solubility, metabolic stability, and tissue distribution. Additionally, exploring new synthetic strategies may enable access to previously inaccessible analogs with novel biological activities.

The integration of machine learning techniques into drug discovery has also shown promise for accelerating the development of 1H-Pyrrolo[3,2-b]pyridine-based therapeutics. Predictive models can identify promising candidates based on structural features alone before experimental validation is required. This approach leverages large datasets from public repositories to screen vast libraries of compounds efficiently.

In conclusion,1H-Pyrrolo[3,2-b]pyridine, particularly its derivative substituted with a trifluoromethoxy phenyl group at position 6, represents a promising scaffold for developing novel therapeutic agents across multiple disease areas including cancer immunotherapy,inflammatory diseases,and neurodegenerative disorders, thanks to its unique structural features, well-defined synthetic methodologies,and demonstrated biological activities, making it an invaluable asset in modern medicinal chemistry research.